2-chloro-N-(2,4-difluorophenyl)-5-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 2-chloro-N-(2,4-difluorophenyl)-5-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H17ClF2N2O3S/c19-15-6-5-13(27(25,26)23-8-2-1-3-9-23)11-14(15)18(24)22-17-7-4-12(20)10-16(17)21/h4-7,10-11H,1-3,8-9H2,(H,22,24)
• InChI Key: BYTPTVRQVRUDAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H17ClF2N2O3S
• Molecular Weight: 414.9 g/mol

Description

2-chloro-N-(2,4-difluorophenyl)-5-(1-piperidinylsulfonyl)benzamide is a chemical compound that belongs to the class of sulfonamide compounds. It is commonly referred to as DAPT and is used in scientific research to inhibit the activity of γ-secretase, an enzyme that plays a crucial role in the production of amyloid beta peptides. DAPT has been extensively studied for its potential therapeutic applications in the treatment of Alzheimer's disease.

Mechanism of Action

DAPT works by inhibiting the activity of γ-secretase, an enzyme that cleaves amyloid precursor protein (APP) to produce amyloid beta peptides. By inhibiting the activity of γ-secretase, DAPT reduces the production of amyloid beta peptides, which are believed to be a major contributor to the development of Alzheimer's disease.
Biochemical and Physiological Effects:
DAPT has been shown to reduce the production of amyloid beta peptides in vitro and in vivo. In addition, DAPT has been shown to improve cognitive function in animal models of Alzheimer's disease. However, the long-term effects of DAPT on cognitive function and overall health are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using DAPT in lab experiments is its ability to selectively inhibit the activity of γ-secretase, which can reduce the production of amyloid beta peptides without affecting other cellular processes. However, DAPT can also inhibit the activity of other enzymes that are important for cellular function, which can lead to unintended side effects. In addition, DAPT can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of DAPT in scientific research. One potential application is the development of new therapies for Alzheimer's disease. DAPT has been shown to reduce the production of amyloid beta peptides, which are believed to be a major contributor to the development of Alzheimer's disease. In addition, DAPT may have potential applications in the treatment of other diseases that involve abnormal protein aggregation, such as Parkinson's disease and Huntington's disease. Finally, further research is needed to fully understand the long-term effects of DAPT on cognitive function and overall health.

Synthesis Methods

The synthesis of DAPT involves the reaction of 2-chloro-5-nitrobenzoic acid with 2,4-difluoroaniline in the presence of thionyl chloride to form 2-chloro-5-(2,4-difluorophenyl)nitrobenzene. The nitro group is then reduced to an amino group using palladium on carbon and hydrogen gas. The resulting amine is then reacted with piperidine-1-sulfonyl chloride to form DAPT.

Scientific Research Applications

DAPT is primarily used in scientific research to inhibit the activity of γ-secretase, an enzyme that plays a crucial role in the production of amyloid beta peptides. Amyloid beta peptides are believed to be a major contributor to the development of Alzheimer's disease. By inhibiting the activity of γ-secretase, DAPT can reduce the production of amyloid beta peptides and potentially slow down the progression of Alzheimer's disease.